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Compound of Interest

Compound Name: VPC-18005

Cat. No.: B10831163 Get Quote

VPC-18005 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the solubility and handling of VPC-18005.

Frequently Asked Questions (FAQs)
Q1: What is VPC-18005 and what is its mechanism of action?

VPC-18005 is a small molecule inhibitor of the ETS-related gene (ERG) transcription factor.[1]

[2][3] Its primary mechanism of action is to directly bind to the DNA-binding ETS domain of

ERG, which sterically hinders the binding of ERG to DNA.[1][2][3][4][5][6] This disruption of

ERG-DNA interaction inhibits ERG-mediated gene transcription.[4][5][6] This has been shown

to reduce the migration and invasion of prostate cancer cells expressing ERG.[4][5][6]

Q2: What is the recommended solvent for dissolving VPC-18005?

The recommended solvent for creating a stock solution of VPC-18005 is dimethyl sulfoxide

(DMSO).[1][2][7][8][9]

Q3: What is the solubility of VPC-18005 in DMSO?

VPC-18005 has a reported solubility in DMSO ranging from 10 mM to approximately 195.69

mM (62.5 mg/mL).[1][2][7][8] It is recommended to use ultrasonic treatment to facilitate

dissolution.[1][7][8][9] To ensure optimal solubility, it is also advised to use a fresh, unopened

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10831163?utm_src=pdf-interest
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://www.medchemexpress.com/vpc-18005.html
https://www.probechem.com/products_VPC-18005.html
https://pubmed.ncbi.nlm.nih.gov/28465491/
https://www.medchemexpress.com/vpc-18005.html
https://www.probechem.com/products_VPC-18005.html
https://pubmed.ncbi.nlm.nih.gov/28465491/
https://www.oncotarget.com/article/17124/text/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5522078/
https://www.researchgate.net/publication/316670425_Discovery_and_characterization_of_small_molecules_targeting_the_DNA-binding_ETS_domain_of_ERG_in_prostate_cancer
https://www.oncotarget.com/article/17124/text/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5522078/
https://www.researchgate.net/publication/316670425_Discovery_and_characterization_of_small_molecules_targeting_the_DNA-binding_ETS_domain_of_ERG_in_prostate_cancer
https://www.oncotarget.com/article/17124/text/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5522078/
https://www.researchgate.net/publication/316670425_Discovery_and_characterization_of_small_molecules_targeting_the_DNA-binding_ETS_domain_of_ERG_in_prostate_cancer
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://www.medchemexpress.com/vpc-18005.html
https://www.probechem.com/products_VPC-18005.html
https://www.medchemexpress.com/vpc-18005.html?locale=ko-KR
https://www.medchemexpress.com/vpc-18005.html?locale=ja-JP
https://admin.biosschina.com/goodsInstructionsExport?id=551878
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://www.medchemexpress.com/vpc-18005.html
https://www.probechem.com/products_VPC-18005.html
https://www.medchemexpress.com/vpc-18005.html?locale=ko-KR
https://www.medchemexpress.com/vpc-18005.html?locale=ja-JP
https://www.medchemexpress.com/vpc-18005.html
https://www.medchemexpress.com/vpc-18005.html?locale=ko-KR
https://www.medchemexpress.com/vpc-18005.html?locale=ja-JP
https://admin.biosschina.com/goodsInstructionsExport?id=551878
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


bottle of DMSO, as DMSO is hygroscopic and absorbed water can affect the solubility of the

compound.[1][7][8]

Q4: How should I prepare a stock solution of VPC-18005?

To prepare a stock solution, weigh the desired amount of VPC-18005 solid powder and add the

calculated volume of high-quality, anhydrous DMSO. Vortex and use an ultrasonic bath to

ensure the compound is fully dissolved. For example, to make a 10 mM stock solution from 1

mg of VPC-18005 (MW: 319.38 g/mol ), you would add 313.11 µL of DMSO.[1]

Q5: How should I store VPC-18005?

Proper storage is crucial for maintaining the stability of VPC-18005:

Solid Powder: Store at -20°C for up to 12 months or at 4°C for up to 6 months.[2]

In Solvent (DMSO): Aliquot the stock solution into single-use vials to avoid repeated freeze-

thaw cycles. Store at -80°C for up to 6 months or at -20°C for up to 1 month.[1][7] All forms of

the compound should be protected from light.[1][7]

Solubility and Stability Data
The following tables summarize the key quantitative data for VPC-18005 solubility and stability.

Table 1: VPC-18005 Solubility Data
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Solvent
Concentration
(mM)

Concentration
(mg/mL)

Notes

DMSO 195.69 mM 62.5 mg/mL

Ultrasonic treatment

needed. Use of newly

opened DMSO is

recommended.[1][7][8]

DMSO 187.86 mM 60 mg/mL
Ultrasonic treatment

may be needed.[9]

DMSO 10 mM 3.19 mg/mL

A common stock

solution concentration.

[2]

Cell Culture Media Not Quantified Not Quantified
Described as "soluble"

in media.[4][5][6]

Table 2: VPC-18005 Stability Data

Form
Storage
Temperature

Duration Stability Notes

In Solvent -80°C 6 months Stable
Protect from

light.[1][7]

In Solvent -20°C 1 month Stable
Protect from

light.[1][7]

Solid Powder -20°C 12 months Stable [2]

Solid Powder 4°C 6 months Stable [2]

In Cell Culture

Media
Not Specified At least 3 days 93% remaining [4][5][6]

Experimental Protocols & Workflows
Protocol for Preparing VPC-18005 Working Solutions

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.medchemexpress.com/vpc-18005.html
https://www.medchemexpress.com/vpc-18005.html?locale=ko-KR
https://www.medchemexpress.com/vpc-18005.html?locale=ja-JP
https://admin.biosschina.com/goodsInstructionsExport?id=551878
https://www.probechem.com/products_VPC-18005.html
https://www.oncotarget.com/article/17124/text/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5522078/
https://www.researchgate.net/publication/316670425_Discovery_and_characterization_of_small_molecules_targeting_the_DNA-binding_ETS_domain_of_ERG_in_prostate_cancer
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://www.medchemexpress.com/vpc-18005.html
https://www.medchemexpress.com/vpc-18005.html?locale=ko-KR
https://www.medchemexpress.com/vpc-18005.html
https://www.medchemexpress.com/vpc-18005.html?locale=ko-KR
https://www.probechem.com/products_VPC-18005.html
https://www.probechem.com/products_VPC-18005.html
https://www.oncotarget.com/article/17124/text/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5522078/
https://www.researchgate.net/publication/316670425_Discovery_and_characterization_of_small_molecules_targeting_the_DNA-binding_ETS_domain_of_ERG_in_prostate_cancer
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines the steps for dissolving VPC-18005 and preparing a working solution for

in vitro experiments.

Stock Solution Preparation

Working Solution Preparation

Weigh VPC-18005
Powder

Add Anhydrous
DMSO

Vortex & Ultrasonicate
Until Dissolved

Aliquot & Store at -80°C

Thaw Stock
Solution

For Experiment

Dilute in Pre-warmed
Cell Culture Media

Mix Thoroughly
(Vortex/Pipette)

Use Immediately
in Experiment
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Click to download full resolution via product page

Caption: Workflow for preparing VPC-18005 stock and working solutions.

Troubleshooting Guide
This guide addresses common issues encountered when working with VPC-18005.

Q: My VPC-18005 is not dissolving in DMSO. What should I do?

Verify DMSO Quality: Ensure you are using a high-purity, anhydrous grade of DMSO. Older

bottles of DMSO can absorb atmospheric moisture, which will reduce the solubility of

hydrophobic compounds.[1][7][8]

Apply Energy: Use an ultrasonic water bath to aid dissolution. Gentle warming (to no more

than 37°C) can also be attempted, but be cautious as heat can degrade the compound.

Check Concentration: Double-check your calculations to ensure you are not attempting to

dissolve the compound above its solubility limit.

Q: I observed precipitation when I diluted my DMSO stock solution into my aqueous cell culture

medium. How can I prevent this?

This is a common issue when diluting a compound from a high-concentration organic stock into

an aqueous buffer.

Lower Stock Concentration: Try preparing a lower concentration DMSO stock (e.g., 10 mM).

This will result in a lower final DMSO concentration in your media when you make your

working dilution.

Increase Final DMSO Concentration: While not always possible due to cellular toxicity,

ensure your final DMSO concentration is sufficient to maintain solubility. However, most cell

lines can tolerate up to 0.5% DMSO without significant effects.

Serial Dilutions: Instead of a single large dilution, perform serial dilutions in your cell culture

medium. This can sometimes help to keep the compound in solution.
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Pre-warm Media: Always use media that has been pre-warmed to 37°C. Adding a cold

solution to warm media can cause the compound to crash out of solution.

Mix Thoroughly: After adding the DMSO stock to the media, immediately and vigorously mix

the solution by vortexing or repeated pipetting.

Issue: Precipitation observed
after diluting DMSO stock

into aqueous media

Is the final DMSO
concentration <0.1%?

Solution: Increase final DMSO
concentration (if tolerated by cells,

typically up to 0.5%)

Yes

Is the stock
concentration high
(e.g., >50 mM)?

No

Solution: Use a lower
concentration stock solution

(e.g., 10 mM)

Yes

Was the solution mixed
immediately and thoroughly?

No

Solution: Add stock to pre-warmed
media and vortex/pipette

immediately

No

Problem Persists:
Consider serial dilutions or

consult further literature

Yes

Click to download full resolution via product page

Caption: Troubleshooting flowchart for VPC-18005 precipitation issues.

Signaling Pathway
VPC-18005 functions by directly inhibiting the ERG transcription factor, a key driver in some

prostate cancers.
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Caption: Simplified pathway showing VPC-18005 inhibition of ERG.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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